Cas no 63449-41-2 (Benzalkonium chloride)

• Product Name: Benzalkonium chloride
• CAS No: 63449-41-2
• Molecular Formula: C₆H₅CH₂N(CH₃)₂RCl
• Molecular Weight: 339.99
• MDL: MFCD00145757
• CID: 58036
• PubChem ID: 24891904

Benzalkonium chloride Properties

Names and Identifiers

• Benzalkonium chloride
• Benzalkonium (C8-C16) chloride
• N-Alkyl (C8-C18)-N-benzyl-N,N-dimethylammoniumchloride
• Alkyl Dimethyl Benzyl Ammonium Chloride (Benzalkoniumchloride)
• ADBAC
• N-alkyl dimethyl benzyl Ammonium Chloride Alkyl
• Alkyl dimethyl benzyl ammonium chloride
• Benzolkonium chloride
• C8-18-Alkylbenzyldimethylammonium chloride
• Benzalkonium chloride (Tech)
• Benzyl-C8-18-alkyldimethylammonium chlorides
• Alkyldimethylbenzylammonium Chloride (50% in Water)
• Benzyldimethylalkylammonium Chloride (50% in Water)
• Benzyldimethyldecylammonium chloride
• Benzenemethanaminium, N-decyl-N,N-dimethyl-, chloride
• Benzenemethanaminium, N-decyl-N,N-dimethyl-, chloride (1:1)
• Benzyldimethyl(mixed alkyl)ammonium chloride
• Roccal
• Benzyl(decyl)dimethylammonium chloride
• N-Capryl-N,N-dimethylbenzylammonium chloride
• ZEPHIRAN CHLORIDE
• ALKYLBENZYLDIMETHYLAMMONIUM CHLORIDE(50
• BENZALKONIUM CHLORIDE SOLUTION, ~50% IN WATER
• BENZALKONIUM CHLORIDE, PH EUR
• BENZALKONIUM CHLORIDE SIGMAULTRA
• benzyldimethyl(mixedalkyl)ammoniumchloride
• Quaternaryammoniumcompounds,benzyl-C8-18-alkyldimethyl,chlorides
• Benzalkonium chloride for system suitability
• Tret-O-lite XC 511
• BENZYLDECYLDIMETHYLAMMONIUM CHLORIDE
• benzyl-decyl-dimethylazanium;chloride
• 965-32-2
• 63449-41-2
• NS00079844
• NCGC00164244-01
• N-Benzyl-N,N-dimethyldecan-1-aminium chloride
• DTXSID7040780
• NS00087464
• EINECS 264-151-6
• Benzalkonium chloride C10 (BAC C10)
• inverted exclamation markY97.0% (AT)
• C8-18-Alkydimethylbenzyl ammonium chlorides
• EINECS 213-521-5
• alkyl (60%C14, 30%C16, 5%C12, 5%C18) dimethylbenzyl ammonium chloride
• SCHEMBL29243
• decyldimethylbenzyl ammonium chloride
• BAC 10
• DB-318732
• Benzalkonium chloride, 50% in water
• decyldimethylbenzylammonium chloride
• CHEMBL1878297
• CCRIS 4586

• MDL： MFCD00145757
• InChIKey： TTZLKXKJIMOHHG-UHFFFAOYSA-M
• Inchi： 1S/C19H34N.ClH/c1-4-5-6-7-8-9-10-14-17-20(2,3)18-19-15-12-11-13-16-19;/h11-13,15-16H,4-10,14,17-18H2,1-3H3;1H/q+1;/p-1
• SMILES： [Cl-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 4062599

Computed Properties

• Exact Mass: 353.28500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 311.237978
• Heavy Atom Count: 21
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 7.37600
• PSA: 0.00000
• Merck: 1059
• Water Partition Coefficient: Miscible with water, methanol and acetone.
• Boiling Point: 100°C
• Melting Point: 50-55°C
• Vapor Pressure: No data available
• Flash Point: >100°C
• Solubility: Miscible with water, acetone, ether and alcohol. Slightly miscible with benzene.
• Color/Form: 50% in H2O
• Color/Form: Colorless liquid.
• Solubility: Completely soluble in water.
• Sensitiveness: Sensitive to light
• Density: 0,989 g/cm3

Benzalkonium chloride Security Information

• Symbol:
• RTECS：BO3151000
• WGK Germany：2
• Safety Instruction： 36/37/39-45-61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R34; R50
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2923
• Hazard Statement： H314,H400,H312,H302
• Warning Statement： P280,P305+P351+P338,P310,P273
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 21/22-34-50
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：3-9

Benzalkonium chloride Customs Data

• HS CODE：34021200

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides Alkyldimethylbenzylammonium chlorides